Cas no 2228160-03-8 (2-(4-bromo-3,5-dimethoxyphenoxy)ethan-1-amine)

• Product Name: 2-(4-bromo-3,5-dimethoxyphenoxy)ethan-1-amine
• CAS No: 2228160-03-8
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 6034810
• PubChem ID: 165794456
• Update Time: 2025-06-13

2-(4-bromo-3,5-dimethoxyphenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3,5-dimethoxyphenoxy)ethan-1-amine
• EN300-1934840
• 2228160-03-8

• Inchi： 1S/C10H14BrNO3/c1-13-8-5-7(15-4-3-12)6-9(14-2)10(8)11/h5-6H,3-4,12H2,1-2H3
• InChI Key： DBXPWDYCTVVSSM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC)OCCN)OC

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.7Ų

Additional information on 2-(4-bromo-3,5-dimethoxyphenoxy)ethan-1-amine

Research Briefing on 2-(4-bromo-3,5-dimethoxyphenoxy)ethan-1-amine (CAS: 2228160-03-8)

The compound 2-(4-bromo-3,5-dimethoxyphenoxy)ethan-1-amine (CAS: 2228160-03-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 2-(4-bromo-3,5-dimethoxyphenoxy)ethan-1-amine, which include a brominated dimethoxyphenoxy moiety linked to an ethanamine group. These features make it a promising scaffold for the development of novel bioactive molecules. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, as reported in recent publications.

In vitro and in vivo studies have demonstrated that 2-(4-bromo-3,5-dimethoxyphenoxy)ethan-1-amine exhibits notable biological activity, particularly in modulating specific signaling pathways relevant to cancer and neurodegenerative diseases. For instance, preliminary data suggest its potential as an inhibitor of certain kinases involved in tumor progression. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for central nervous system (CNS) disorders.

Further investigations into the mechanism of action of 2-(4-bromo-3,5-dimethoxyphenoxy)ethan-1-amine have revealed its interaction with key molecular targets, including receptors and enzymes implicated in disease pathogenesis. Structural-activity relationship (SAR) studies are ongoing to optimize its efficacy and reduce potential off-target effects. These efforts are supported by advanced computational modeling and high-throughput screening techniques.

Despite these promising findings, challenges remain in the development of 2-(4-bromo-3,5-dimethoxyphenoxy)ethan-1-amine as a therapeutic agent. Issues such as pharmacokinetics, toxicity profiles, and scalable synthesis need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-(4-bromo-3,5-dimethoxyphenoxy)ethan-1-amine represents a compelling candidate for further exploration in drug discovery. Its unique chemical structure and biological activity underscore its potential to address unmet medical needs. Continued research and development efforts will be crucial to fully realize its therapeutic promise.